Cas no 91066-65-8 (6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine)
91066-65-8 structure
Product Name:6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine
CAS No:91066-65-8
MF:C11H11ClN4
MW:234.68484044075
CID:995747
PubChem ID:228962
Update Time:2025-04-20
6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine
- 6-chloro-9-cyclohex-2-en-1-ylpurine
- 91066-65-8
- NSC-22237
- NSC22237
-
- Inchi: 1S/C11H11ClN4/c12-10-9-11(14-6-13-10)16(7-15-9)8-4-2-1-3-5-8/h2,4,6-8H,1,3,5H2
- InChI Key: XUWXXYRPSCHFJJ-UHFFFAOYSA-N
- SMILES: ClC1C2=C(N=CN=1)N(C=N2)C1C=CCCC1
Computed Properties
- Exact Mass: 234.067
- Monoisotopic Mass: 234.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- Density: 1.48
- Boiling Point: 407.1°C at 760 mmHg
- Flash Point: 200°C
- Refractive Index: 1.731
- PSA: 43.60000
- LogP: 2.76090
6-chloro-9-(cyclohex-2-en-1-yl)-9H-purine Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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